Cas no 2229669-81-0 (3-(1-methyl-1H-indol-4-yl)prop-2-enoic acid)

• Product Name: 3-(1-methyl-1H-indol-4-yl)prop-2-enoic acid
• CAS No: 2229669-81-0
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 5877915
• PubChem ID: 130307087
• Update Time: 2025-10-30

3-(1-methyl-1H-indol-4-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-indol-4-yl)prop-2-enoic acid
• EN300-1792391
• SCHEMBL19216677
• 2229669-81-0

• Inchi： 1S/C12H11NO2/c1-13-8-7-10-9(5-6-12(14)15)3-2-4-11(10)13/h2-8H,1H3,(H,14,15)/b6-5+
• InChI Key： CHQOBQAKVAFTCN-AATRIKPKSA-N
• SMILES： OC(/C=C/C1=CC=CC2=C1C=CN2C)=O

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.2Ų

Additional information on 3-(1-methyl-1H-indol-4-yl)prop-2-enoic acid

Comprehensive Overview of 3-(1-methyl-1H-indol-4-yl)prop-2-enoic acid (CAS No. 2229669-81-0)

3-(1-methyl-1H-indol-4-yl)prop-2-enoic acid (CAS No. 2229669-81-0) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and material science. This compound, characterized by its indole core and propenoic acid side chain, exhibits unique physicochemical properties that make it a subject of interest for researchers and industry professionals alike. The compound's molecular structure, featuring a 1-methyl-1H-indole moiety, contributes to its versatility in chemical reactions and biological interactions.

In the context of current scientific trends, 3-(1-methyl-1H-indol-4-yl)prop-2-enoic acid aligns with the growing demand for novel heterocyclic compounds in drug discovery. The indole scaffold is a privileged structure in pharmaceuticals, often associated with bioactive molecules targeting neurological and inflammatory pathways. Researchers are particularly interested in exploring its potential as a building block for designing new small-molecule inhibitors or fluorescence probes, given its conjugated system and electron-rich aromatic ring.

The synthesis of CAS No. 2229669-81-0 typically involves Knoevenagel condensation or Wittig reactions, methods frequently discussed in organic chemistry forums. Its α,β-unsaturated carbonyl group offers reactivity toward nucleophiles, making it valuable for Michael addition reactions—a topic trending in green chemistry discussions. Recent publications highlight its utility in creating bioconjugates or polymeric materials, addressing sustainability concerns in material design.

From an analytical perspective, 3-(1-methyl-1H-indol-4-yl)prop-2-enoic acid demonstrates distinct UV-Vis absorption and fluorescence emission properties, relevant to the booming field of optical sensors. This aligns with frequent search queries about "indole-based fluorophores" or "acid-responsive probes." Its stability under physiological conditions also makes it a candidate for pH-sensitive drug delivery systems, a hot topic in nanomedicine research.

Industrial applications of this compound are emerging in agrochemicals and electronic materials, responding to market demands for eco-friendly alternatives. Patent analyses reveal its incorporation into organic semiconductors due to its planar structure and charge transport capabilities—keywords often searched in materials science databases. Additionally, its derivatization potential for biodegradable polymers addresses the global push toward circular economy models.

Quality control of CAS 2229669-81-0 requires advanced techniques like HPLC-MS and NMR spectroscopy, reflecting laboratory professionals' search trends for "compound characterization methods." Regulatory compliance follows REACH and ICH guidelines, with particular attention to its eco-toxicity profile—a concern frequently raised in environmental chemistry discussions. Current studies focus on optimizing its synthetic routes to improve atom economy, addressing green chemistry principles.

Future research directions for 3-(1-methyl-1H-indol-4-yl)prop-2-enoic acid may explore its structure-activity relationships in biological systems or its supramolecular assembly properties. These areas correspond to trending academic queries about "indole derivatives in drug design" and "π-conjugated systems for organic electronics." As synthetic methodologies advance, this compound is poised to play a pivotal role in interdisciplinary innovations bridging chemistry, biology, and materials engineering.